Cas no 2019997-41-0 (1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

1-(Cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative featuring a pyrazole core functionalized with a cyclopropylmethyl group and a tetramethyl dioxaborolane moiety. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures with high efficiency. The cyclopropylmethyl substituent enhances steric and electronic properties, while the tetramethyl dioxaborolane group improves stability and handling under ambient conditions. Its well-defined structure and reactivity make it valuable for pharmaceutical and agrochemical research, particularly in constructing heterocyclic frameworks. The product is typically characterized by NMR and HPLC for purity, ensuring reliable performance in synthetic applications.
1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
2019997-41-0 structure
Product Name:1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:2019997-41-0
MF:C13H21BN2O2
MW:248.129043340683
MDL:MFCD18250654
CID:4633704
PubChem ID:56776711
Update Time:2025-10-29

1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(CYCLOPROPYLMETHYL)PYRAZOLE-5-BORONIC ACID PINACOL ESTER
    • 1-(Cyclopropylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1-(cyclopropylmethyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
    • AB73413
    • AT16661
    • 1-(Cyclopropylmethyl)pyrazole-5-boronic acid, pinacol ester
    • 1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • SY345513
    • 1-(Cyclopropylmethyl)-1H-pyrazole-5-boronic Acid Pinacol Ester
    • MFCD18250654
    • 2019997-41-0
    • DB-086331
    • XH0343
    • EN300-1614394
    • BS-32056
    • CS-0135444
    • Z2049747502
    • MDL: MFCD18250654
    • Inchi: 1S/C13H21BN2O2/c1-12(2)13(3,4)18-14(17-12)11-7-8-15-16(11)9-10-5-6-10/h7-8,10H,5-6,9H2,1-4H3
    • InChI Key: BDBAOKHZOZINLR-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=NN2CC2CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 248.1696081g/mol
  • Monoisotopic Mass: 248.1696081g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3

1-(cyclopropylmethyl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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